(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one
(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one
Brand Name:
Vulcanchem
CAS No.:
134296-41-6
VCID:
VC0159515
InChI:
InChI=1S/C21H26N2O2S.C4H4O4/c1-17-6-4-7-18(16-17)25-14-12-22-11-10-21(24)23-13-5-15-26-20-9-3-2-8-19(20)23;5-3(6)1-2-4(7)8/h2-4,6-9,16,22H,5,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O
Molecular Formula:
C25H30N2O6S
Molecular Weight:
486.6 g/mol
(E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one
CAS No.: 134296-41-6
Main Products
VCID: VC0159515
Molecular Formula: C25H30N2O6S
Molecular Weight: 486.6 g/mol
CAS No. | 134296-41-6 |
---|---|
Product Name | (E)-But-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one |
Molecular Formula | C25H30N2O6S |
Molecular Weight | 486.6 g/mol |
IUPAC Name | (E)-but-2-enedioic acid;1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3-methylphenoxy)ethylamino]propan-1-one |
Standard InChI | InChI=1S/C21H26N2O2S.C4H4O4/c1-17-6-4-7-18(16-17)25-14-12-22-11-10-21(24)23-13-5-15-26-20-9-3-2-8-19(20)23;5-3(6)1-2-4(7)8/h2-4,6-9,16,22H,5,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
Standard InChIKey | DIQDGLYESHFMOW-UHFFFAOYSA-N |
Isomeric SMILES | CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=C/C(=O)O)\C(=O)O |
SMILES | CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CC1=CC(=CC=C1)OCCNCCC(=O)N2CCCSC3=CC=CC=C32.C(=CC(=O)O)C(=O)O |
Synonyms | 5-(3-(2-(3-methylphenoxy)ethylamine)propionyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine KT2 230 KT2-230 |
PubChem Compound | 6442839 |
Last Modified | Nov 11 2021 |
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